Cas no 4188-62-9 (Pentanoic acid, 5-(3-carboxypropoxy)-)
4188-62-9 structure
Product Name:Pentanoic acid, 5-(3-carboxypropoxy)-
CAS No:4188-62-9
MF:C9H16O5
MW:204.220343589783
CID:334822
PubChem ID:18542010
Update Time:2025-04-19
Pentanoic acid, 5-(3-carboxypropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-(3-carboxypropoxy)-
- 5-(3-carboxypropoxy)pentanoic acid
- 5-Oxasebacicacid
- Valeric acid, 5-(3-carboxypropoxy)- (7CI,8CI)
- DTXSID90594943
- 4188-62-9
- SCHEMBL4068458
-
- Inchi: 1S/C9H16O5/c10-8(11)4-1-2-6-14-7-3-5-9(12)13/h1-7H2,(H,10,11)(H,12,13)
- InChI Key: WMXNDBRYPCXXCH-UHFFFAOYSA-N
- SMILES: O(CCCC(=O)O)CCCCC(=O)O
Computed Properties
- Exact Mass: 204.09978
- Monoisotopic Mass: 204.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
Pentanoic acid, 5-(3-carboxypropoxy)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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